2-[4-(dibenzo[b,d]furan-2-ylsulfonyl)piperazin-1-yl]-3-phenylquinoxaline

• IUPAC Name: 2-(4-dibenzofuran-2-ylsulfonylpiperazin-1-yl)-3-phenylquinoxaline
• InChI: InChI=1S/C30H24N4O3S/c35-38(36,22-14-15-28-24(20-22)23-10-4-7-13-27(23)37-28)34-18-16-33(17-19-34)30-29(21-8-2-1-3-9-21)31-25-11-5-6-12-26(25)32-30/h1-15,20H,16-19H2
• InChI Key: PIENEKJJHPJZKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=CC=CC=C3N=C2C4=CC=CC=C4)S(=O)(=O)C5=CC6=C(C=C5)OC7=CC=CC=C76
• Molecular Formula: C30H24N4O3S
• Molecular Weight: 520.6 g/mol

Description

2-[4-(dibenzo[b,d]furan-2-ylsulfonyl)piperazin-1-yl]-3-phenylquinoxaline is a complex organic compound that features a quinoxaline core substituted with a dibenzo[b,d]furan-2-ylsulfonyl group and a piperazinyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(dibenzo[b,d]furan-2-ylsulfonyl)piperazin-1-yl]-3-phenylquinoxaline typically involves multiple steps, starting from readily available precursors. One common approach involves the following steps:

Formation of the Quinoxaline Core: This can be achieved by condensing an o-phenylenediamine with a 1,2-dicarbonyl compound under acidic conditions.

Introduction of the Piperazine Moiety: The quinoxaline core is then reacted with piperazine in the presence of a suitable base.

Attachment of the Dibenzo[b,d]furan-2-ylsulfonyl Group: This step involves the sulfonylation of the piperazine derivative using dibenzo[b,d]furan-2-sulfonyl chloride in the presence of a base such as triethylamine.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield and purity. This could involve continuous flow reactors and automated synthesis platforms to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-[4-(dibenzo[b,d]furan-2-ylsulfonyl)piperazin-1-yl]-3-phenylquinoxaline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the piperazine nitrogen atoms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Formation of quinoxaline N-oxides.

Reduction: Formation of reduced quinoxaline derivatives.

Substitution: Formation of N-alkyl or N-acyl derivatives of the piperazine moiety.

Scientific Research Applications

2-[4-(dibenzo[b,d]furan-2-ylsulfonyl)piperazin-1-yl]-3-phenylquinoxaline has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as a therapeutic agent due to its ability to interact with various biological targets.

Materials Science: The compound’s unique structural features make it a candidate for use in organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics.

Biological Studies: It is used in studies to understand its interaction with enzymes and receptors, which can provide insights into its mechanism of action and potential therapeutic uses.

Mechanism of Action

The mechanism of action of 2-[4-(dibenzo[b,d]furan-2-ylsulfonyl)piperazin-1-yl]-3-phenylquinoxaline involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Dibenzo[b,d]furan: A simpler compound that forms the core structure of the sulfonyl group in the target compound.

Quinoxaline: The core structure of the target compound, which can be substituted with various groups to modify its properties.

Piperazine: A common moiety in medicinal chemistry, known for its ability to enhance the bioavailability and activity of compounds.

Uniqueness

2-[4-(dibenzo[b,d]furan-2-ylsulfonyl)piperazin-1-yl]-3-phenylquinoxaline is unique due to the combination of its structural features, which confer specific chemical and biological properties. The presence of the dibenzo[b,d]furan-2-ylsulfonyl group enhances its stability and potential interactions with biological targets, while the piperazine moiety improves its solubility and bioavailability.